Cas no 1461704-83-5 (1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1461704-83-5
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 4600835
• PubChem ID: 75480845
• Update Time: 2025-10-30

1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride

• Inchi： 1S/C12H16N4.ClH/c1-3-4-11-10(13)8-15-16(11)12-7-9(2)5-6-14-12;/h5-8H,3-4,13H2,1-2H3;1H
• InChI Key： TYLJPBLJTURVIP-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C(CCC)=C(N)C=N1.[H]Cl

1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride

Research Brief on 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride (CAS: 1461704-83-5)

1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride (CAS: 1461704-83-5) is a small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole and pyridine moieties, has shown promising pharmacological properties in preclinical studies. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on the compound's potential as a kinase inhibitor, particularly targeting specific pathways involved in inflammatory diseases and certain types of cancer. The structural features of 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride suggest its ability to interact with ATP-binding sites of various kinases, thereby modulating their activity. This mechanism of action has been validated through in vitro enzymatic assays and cell-based studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits selective inhibition against a subset of tyrosine kinases with IC50 values in the low micromolar range. The study also highlighted its favorable pharmacokinetic profile in rodent models, including good oral bioavailability and moderate plasma half-life. These findings position the compound as a potential lead for further optimization in drug discovery programs.

The synthesis of 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride has been optimized in recent years, with several patent applications disclosing improved synthetic routes. The current preferred method involves a multi-step synthesis starting from 4-methyl-2-aminopyridine, with the final step being the formation of the hydrochloride salt to improve stability and handling characteristics.

Ongoing research is exploring the compound's potential in combination therapies, particularly in overcoming resistance to existing kinase inhibitors. Preliminary data suggest synergistic effects when used with certain chemotherapeutic agents, though more extensive studies are needed to validate these observations. The compound's safety profile is currently under investigation in extended toxicology studies.

Future directions for research on 1-(4-methylpyridin-2-yl)-5-propyl-1H-pyrazol-4-amine hydrochloride include structure-activity relationship studies to improve potency and selectivity, as well as formulation development to enhance delivery to target tissues. The compound represents an interesting case study in the rational design of kinase inhibitors with improved pharmacological properties.